BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 3-Methyl-4-
nitroisoxazol-5-amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-4-nitroisoxazol-5-amine

Cat. No.: B1296053

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available information on 3-Methyl-4-
nitroisoxazol-5-amine, a heterocyclic compound with potential applications in chemical
synthesis and drug discovery. The document covers the chemical identity, structural details,
and a discussion of the potential reactivity and biological significance of its core motifs. While
detailed experimental data for this specific molecule is not extensively available in public
literature, this guide consolidates the foundational information and provides context based on
related structures.

Chemical Identity and Structure

3-Methyl-4-nitroisoxazol-5-amine is a substituted isoxazole, a class of five-membered
heterocyclic compounds containing adjacent nitrogen and oxygen atoms. The presence of a
nitro group (-NO2), an amine group (-NH2), and a methyl group (-CH3) on the isoxazole core
suggests a molecule with diverse chemical reactivity and potential for biological activity.

Core Data

The fundamental chemical identifiers for 3-Methyl-4-nitroisoxazol-5-amine are summarized in
the table below for easy reference.
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Identifier Value Source

CAS Number 41230-51-7 [1]

Molecular Formula C4H5N303 [1][2]

Molecular Weight 143.102 g/mol [1]
3-methyl-4-nitro-1,2-oxazol-5-

IUPAC Name _ [1]
amine

CC1=NOC(N)=C1--INVALID-
SMILES [1]
LINK--=O

NRYUCAPNMJIWFE-
InChiKey [1][2]
UHFFFAOYSA-N

Chemical Structure

The two-dimensional structure of 3-Methyl-4-nitroisoxazol-5-amine highlights the key
functional groups attached to the central isoxazole ring.

Figure 1: Chemical structure of 3-Methyl-4-nitroisoxazol-5-amine.

Synthesis and Reactivity

Detailed, peer-reviewed experimental protocols for the specific synthesis of 3-Methyl-4-
nitroisoxazol-5-amine are not readily found in the surveyed literature. However, the synthesis
of related nitroisoxazole derivatives often involves the nitration of a corresponding isoxazole
precursor. For instance, the synthesis of related compounds like methyl 3-methoxy-4-
nitroisoxazole-5-carboxylate involves the nitration of a methoxyisoxazole precursor using
reagents like triflic anhydride and tetramethylammonium nitrate.[3] The resulting nitro
compound can then sometimes be reduced to an amine.[3]

The reactivity of the 3-Methyl-4-nitroisoxazol-5-amine scaffold is influenced by its functional
groups:

e The nitro group is a strong electron-withdrawing group, which can activate the isoxazole ring
for certain nucleophilic reactions.
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e The amine group is a nucleophile and can participate in reactions such as acylation,
alkylation, and diazotization.

» The methyl group on the isoxazole ring can exhibit reactivity, particularly in condensation
reactions if a suitable base is used. For example, the methyl group at the 5-position of 3,5-
dialkyl-4-nitroisoxazoles is known to be reactive for generating carbanions that can undergo
Knoevenagel condensation and Michael addition reactions.[4]

Derivatives of this core structure, such as 3-methyl-4-nitro-5-styrylisoxazoles, have been shown
to be effective Michael acceptors, reacting with S-nucleophiles.[4][5] This suggests that the 4-
nitroisoxazole moiety is a versatile scaffold for synthetic transformations.

Potential Biological Activity and Applications

While specific biological data for 3-Methyl-4-nitroisoxazol-5-amine is scarce in the public
domain, the structural motifs present in the molecule are found in compounds with a wide
range of biological activities.

¢ Isoxazole Core: The isoxazole ring is a common scaffold in medicinal chemistry, found in
various approved drugs and clinical candidates. Its presence can confer favorable
pharmacokinetic properties.

 Nitro Group: Aromatic and heterocyclic nitro compounds are known for their diverse
biological activities, including antibacterial, antifungal, and antiparasitic properties.[6] For
example, nitro-containing molecules like 5-nitroimidazoles are used in the treatment of
anaerobic infections.[6] Some isoxazole derivatives have shown antifungal activity, with the
nitroso group being essential for their effect.[7]

¢ Amine Group: The primary amine provides a handle for further chemical modification,
allowing for the synthesis of a library of derivatives for structure-activity relationship (SAR)
studies.

Given these features, 3-Methyl-4-nitroisoxazol-5-amine could serve as a valuable building
block in drug discovery programs targeting infectious diseases or other therapeutic areas
where nitro-heterocycles have shown promise. A logical workflow for its potential use in early-
stage drug discovery is outlined below.
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Figure 2: A potential workflow for the utilization of 3-Methyl-4-nitroisoxazol-5-amine in a drug
discovery program.

Conclusion and Future Directions

3-Methyl-4-nitroisoxazol-5-amine (CAS: 41230-51-7) is a well-defined chemical entity. While
detailed experimental and biological data are not widely published, its structure suggests
significant potential as a scaffold in medicinal chemistry and as a building block for more

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1296053?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296053?utm_src=pdf-body
https://www.benchchem.com/product/b1296053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

complex molecules. The combination of the isoxazole core, a nitro group, and a reactive amine
function makes it a compound of interest for further investigation.

Future research efforts should focus on:

» Developing and publishing a robust, high-yield synthesis protocol.

e Screening the compound and its derivatives for a wide range of biological activities,
particularly antimicrobial and anticancer effects.

e Conducting SAR studies to understand the contribution of each functional group to any
observed biological activity.

This foundational guide serves to highlight the identity and potential of 3-Methyl-4-
nitroisoxazol-5-amine, providing a starting point for researchers interested in exploring its
chemistry and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 3-Methyl-4-nitroisoxazol-5-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296053#3-methyl-4-nitroisoxazol-5-amine-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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